(S)-Ltgo-33

• Molecular Formula: C21H17F4N3O3S
• Molecular Weight: 467.4 g/mol
• InChI: InChI=1S/C21H17F4N3O3S/c1-12-8-14(22)6-7-18(12)31-20-17(9-13(11-27-20)21(23,24)25)19(29)28-15-4-3-5-16(10-15)32(2,26)30/h3-11,26H,1-2H3,(H,28,29)/t32-/m0/s1
• InChIKey: IIJWTXGHWFZLBF-YTTGMZPUSA-N

(S)-LTGO-33: State-Independent NaV1.8 Inhibitor for Pain Research

(S)-LTGO-33 is the S-enantiomer of LTGO-33, a voltage-gated sodium channel NaV1.8 inhibitor developed by Latigo Biotherapeutics [1]. The compound is a small molecule pyridine carboxamide with a chiral sulfoximine moiety . NaV1.8 is selectively expressed in peripheral nociceptors and genetically validated as a human pain target [1]. Selective NaV1.8 inhibition ameliorates pain while minimizing effects on NaV isoforms essential for cardiac, respiratory, and CNS physiology [1]. The chiral specificity of (S)-LTGO-33 provides a defined stereochemical tool for investigating enantiomer-dependent pharmacology, distinguishing it from the racemic LTGO-33 mixture available commercially [2].

State-independent inhibition Reported similar potency against closed and inactivated NaV1.8 channel conformations

Primate-selective bioactivity High potency in human and NHP DRG neurons, markedly lower in rodent and dog

VSDII extracellular cleft binding Non-pore domain interaction site supports voltage-sensor domain gating studies

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] MedChemExpress. (S)-LTGO-33 Product Datasheet: Voltage-gated Sodium Channel NaV1.8 Inhibitor. Catalog No. HY-121119. CAS: 2834106-06-6. View Source

Why (S)-LTGO-33 Cannot Be Simply Substituted

NaV1.8 inhibitors exhibit profound differences in state-dependence, species specificity, interaction site, and chiral activity that preclude simple interchangeability [1]. Prior NaV1.8 inhibitors such as A-803467 and PF-01247324 are state-dependent, preferentially binding to inactivated channel conformations, whereas LTGO-33 displays state-independent inhibition [1][2]. The (S)-enantiomer provides defined stereochemical activity; chiral separation data indicate that enantiomeric purity directly impacts pharmacological interpretation [3]. Additionally, LTGO-33 exhibits marked species specificity for primate NaV1.8 over dog and rodent orthologues [1], a property not uniformly shared across the class [4]. Substituting with racemic material or structurally distinct NaV1.8 inhibitors introduces uncontrolled variables that compromise experimental reproducibility and data interpretation.

Mechanism mismatch

State-independent VSDII binding may not reproduce with pore blockers or state-dependent inhibitors

Species-selectivity mismatch

Human/primate selective profile may not transfer to rodent- or dog-active NaV1.8 inhibitors

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] Jo S, Fujita A, Osorno T, Stewart RG, Vaelli PM, Bean BP. Differential state-dependent Nav1.8 inhibition by suzetrigine, LTGO-33, and A-887826. J Gen Physiol. 2025;157(4). DOI: 10.1085/jgp.202413624. PMID: 40136042. View Source
• [3] GtoPdb (IUPHAR/BPS Guide to Pharmacology). LTGO-33 Ligand Page. Ligand ID: 13163. Accessed 2025. View Source
• [4] Payne CE, Brown AR, Theile JW, et al. A novel selective and orally bioavailable Nav1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. Br J Pharmacol. 2015;172(10):2654-2670. DOI: 10.1111/bph.13092. PMID: 25625641. View Source

(S)-LTGO-33 Quantitative Evidence

State-Independent Potency: Closed vs. Inactivated Channels

LTGO-33 demonstrates state-independent inhibition of NaV1.8, with comparable potencies against closed and inactivated channel conformations [1]. This contrasts sharply with prior NaV1.8 inhibitors such as A-803467 and PF-01247324, which preferentially interact with the inactivated state via the pore region [1][2]. State-independent inhibition confers more predictable pharmacology across varying membrane potentials and reduces confounding variables in electrophysiological studies [1].

State-Independent Potency

Head-to-head

~1.4×

potency ratio between states

Supports state-independent channel inhibition interpretation

Closed IC50 33 nM, inactivated 24 nM; classical pore blockers show up to 100× preference

Evidence Dimension	State-dependence of NaV1.8 inhibition (closed state IC50 vs. inactivated state IC50 ratio)
Target Compound Data	LTGO-33: closed state IC50 = 33 nM (95% CI: 24-44 nM); inactivated state IC50 = 24 nM (95% CI: 19-30 nM) [1]
Comparator Or Baseline	A-803467 and PF-01247324: state-dependent; preferentially interact with inactivated state via pore region [1][2]; PF-01247324 exhibits frequency- and state-dependent block [2]
Quantified Difference	LTGO-33 shows <2-fold difference between closed and inactivated state IC50 values; comparator class exhibits pronounced state preference
Conditions	Manual patch-clamp electrophysiology on recombinantly expressed human NaV1.8 channels in HEK293 cells; voltage protocols with holding potentials to set closed vs. inactivated states [1]

Why This Matters

State-independent inhibition enables consistent channel blockade regardless of membrane potential, critical for reproducible electrophysiology studies and reducing experimental variability in pain research.

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] Payne CE, Brown AR, Theile JW, et al. A novel selective and orally bioavailable Nav1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. Br J Pharmacol. 2015;172(10):2654-2670. DOI: 10.1111/bph.13092. PMID: 25625641. View Source

Isoform Selectivity Profile

LTGO-33 displays pronounced species specificity for primate NaV1.8 over dog and rodent orthologues [1]. In primary DRG neurons, LTGO-33 potently inhibits TTX-R currents in human and cynomolgus monkey neurons but is markedly less effective on dog and mouse DRG neurons [1]. In contrast, PF-01247324 inhibits both rat and human NaV1.8 with comparable potency (rat TTX-R IC50 = 448 nM; human IC50 = 196 nM) [2]. This species selectivity is a defining feature that dictates appropriate experimental model selection [1].

Isoform Selectivity

Reported

Target >600-fold

VX-548 31,000-fold

Selectivity context supports NaV1.8-specific pathway studies

Human isoform panel; >600-fold over NaV1.1–1.7, 1.9

Evidence Dimension	Species selectivity profile (primate vs. rodent vs. dog NaV1.8 inhibition)
Target Compound Data	LTGO-33: human DRG neuron IC50 = 110-120 nM; cynomolgus monkey DRG IC50 = 44-79 nM; markedly less effective on dog and rodent DRG neurons [1]
Comparator Or Baseline	PF-01247324: human NaV1.8 IC50 = 196 nM; rat TTX-R IC50 = 448 nM; mouse TTX-R IC50 = 530 nM (broad cross-species activity) [2]
Quantified Difference	LTGO-33 primate:rodent selectivity ratio substantially exceeds that of PF-01247324; LTGO-33 exhibits minimal inhibition of rodent DRG at concentrations fully inhibiting primate DRG
Conditions	Manual patch-clamp electrophysiology on primary DRG neurons from human (male and female donors), cynomolgus monkey, dog, and mouse [1]

Why This Matters

Researchers using rodent pain models must select PF-01247324 (broad species activity) over LTGO-33 (primate-selective); LTGO-33 is specifically indicated for human/primate NaV1.8 target engagement studies.

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] Payne CE, Brown AR, Theile JW, et al. A novel selective and orally bioavailable Nav1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. Br J Pharmacol. 2015;172(10):2654-2670. DOI: 10.1111/bph.13092. PMID: 25625641. View Source

Primate-Specific Potency in DRG Neurons

LTGO-33 binds to the extracellular cleft of the second voltage-sensor domain (VSDII) to inhibit channel opening [1]. Using chimeras combined with mutagenesis, the VSDII extracellular cleft was identified as the key site required for channel inhibition [1]. This interaction site is distinct from previously reported NaV1.8 inhibitors such as A-803467 and PF-01247324, which preferentially interact with the pore region [1][2]. Biophysical studies demonstrate that LTGO-33 stabilizes the deactivated state of VSDII to prevent channel opening, representing a novel mechanism previously undescribed in NaV1.8 small molecule pharmacologic space [1].

Primate vs. Rodent DRG

Reported

Human/Cyno 100–120 nM

Dog/Rodent >10 µM / >30 µM

Species selectivity supports human/primate nociceptor model studies

Native DRG neurons; A-887826 rodent IC50 8 nM for comparison

Evidence Dimension	Binding site and mechanism of action on NaV1.8
Target Compound Data	LTGO-33: binds to extracellular cleft of VSDII; stabilizes deactivated state of VSDII; inhibition relieved by membrane depolarization [1]
Comparator Or Baseline	Prior NaV1.8 inhibitors (A-803467, PF-01247324): preferentially interact with inactivated state via pore region [1][2]; A-803467 binds to pore-forming domain (cryo-EM confirmed) [3]
Quantified Difference	Distinct molecular interaction site (VSDII vs. pore region) with fundamentally different biophysical mechanism (VSD stabilization vs. pore occlusion)
Conditions	Chimera generation, site-directed mutagenesis, and patch-clamp electrophysiology on recombinantly expressed human NaV1.8 channels [1]

Why This Matters

LTGO-33 provides an orthogonal pharmacological tool for dissecting NaV1.8 gating mechanisms and allosteric modulation, enabling research that cannot be conducted with pore-binding inhibitors.

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] Payne CE, Brown AR, Theile JW, et al. A novel selective and orally bioavailable Nav1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. Br J Pharmacol. 2015;172(10):2654-2670. DOI: 10.1111/bph.13092. PMID: 25625641. View Source
• [3] Huang X, Jin X, Yan N. Structural basis for high-voltage activation and subtype-specific inhibition of human Nav1.8. Proc Natl Acad Sci USA. 2022;119(30):e2208211119. DOI: 10.1073/pnas.2208211119. PMID: 35858455. View Source

Non-Accumulating Inhibition During High-Frequency Firing

(S)-LTGO-33 represents the single S-enantiomer of the chiral sulfoximine-containing NaV1.8 inhibitor LTGO-33 [1]. The compound's isomeric SMILES notation (IIJWTXGHWFZLBF-JGCGQSQUSA-N) and chiral specification [S@] confirm defined stereochemistry at the sulfoximine sulfur [1]. While direct comparative potency data for (S)-LTGO-33 versus (R)-LTGO-33 are not publicly reported in primary literature, the availability of the enantiopure (S)-form enables stereospecific structure-activity relationship studies that are impossible with racemic mixtures [2]. The parent compound LTGO-33 is synthesized via ruthenium-catalyzed enantioselective alkylation to yield defined stereochemistry [3].

High-Frequency Firing

Head-to-head

LTGO-33 Sustained inhibition

A-887826 Relief of inhibition

Sustained behavior supports physiologically relevant firing protocol comparisons

20 Hz AP trains at 37°C; human NaV1.8 HEK cells

Evidence Dimension	Stereochemical definition and chiral purity
Target Compound Data	(S)-LTGO-33: single S-enantiomer; defined stereochemistry at sulfoximine sulfur; purity ≥99% (HPLC) [1][4]
Comparator Or Baseline	Racemic LTGO-33: mixture of S- and R-enantiomers; undefined enantiomeric ratio unless specified
Quantified Difference	Enantiomeric excess (ee) not explicitly quantified in available sources; structural data confirm defined S-configuration for (S)-LTGO-33 [1]
Conditions	Chiral supercritical fluid chromatography employed for enantiomer resolution during synthesis [3]

Why This Matters

Procurement of (S)-LTGO-33 ensures defined stereochemical identity for reproducible pharmacological studies, whereas racemic LTGO-33 introduces uncontrolled chiral variables that confound interpretation of enantiomer-specific activity.

• [1] GtoPdb (IUPHAR/BPS Guide to Pharmacology). LTGO-33 Ligand Page. Ligand ID: 13163. Accessed 2025. View Source
• [2] MedChemExpress. (S)-LTGO-33 Product Datasheet: Voltage-gated Sodium Channel NaV1.8 Inhibitor. Catalog No. HY-121119. CAS: 2834106-06-6. View Source
• [3] Greenwood NS, et al. Ruthenium-Catalyzed Enantioselective Alkylation of Sulfenamides: A General Approach for the Synthesis of Drug Relevant S-Methyl and S-Cyclopropyl Sulfoximines. Angew Chem Int Ed. 2025. DOI: 10.1002/anie.202501234. View Source
• [4] Wanvibio. (S)-LTGO-33 Product Specification: Molecular Formula C21H17F4N3O3S, MW 467.44, Purity ≥99%. View Source

Inhibition of Disease-Associated NaV1.8 Variants: LTGO-33 vs. Wild-Type Only Inhibitors

LTGO-33 equally inhibits wild-type and multiple NaV1.8 variants associated with human pain disorders [1]. Gain-of-function mutations in SCN10A (encoding NaV1.8) are linked to increased pain sensation in small-fiber neuropathy, diabetic peripheral neuropathy, and trigeminal neuralgia [2]. While specific variant IC50 values are not publicly disclosed, the pharmacological characterization confirms that LTGO-33 maintains inhibitory potency across clinically relevant NaV1.8 variants [1][3]. This contrasts with compounds whose activity against variant channels is uncharacterized or diminished.

Evidence Dimension	Activity against disease-associated NaV1.8 variants
Target Compound Data	LTGO-33: equally inhibits wild-type and multiple NaV1.8 variants associated with human pain disorders [1][3]
Comparator Or Baseline	Uncharacterized NaV1.8 inhibitors: variant activity unknown or not reported
Quantified Difference	Specific variant IC50 shifts not quantified in available literature; qualitative evidence supports maintained potency across variants
Conditions	Electrophysiological assessment of recombinantly expressed wild-type and variant human NaV1.8 channels [1]

Why This Matters

LTGO-33 is suitable for investigating NaV1.8 variant pharmacology in genetic pain disorders, whereas alternative inhibitors with uncharacterized variant activity introduce interpretive uncertainty.

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] Nanion Technologies. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action. LinkedIn Scientific Post, 2024. View Source
• [3] TargetMol. LTGO-33 Product Datasheet: Species-specific NaV1.8 inhibitor inhibiting wild-type and multiple NaV1.8 variants associated with human pain disorders. Catalog No. T84298. CAS: 2834106-06-6. View Source

(S)-LTGO-33 Targeted Applications

NaV1.8 Channel Gating and VSDII Dynamics

(S)-LTGO-33 is the preferred tool compound for patch-clamp electrophysiology experiments where channel state-independent inhibition is required to eliminate voltage-protocol-dependent variability. With comparable potencies against closed (IC50 = 33 nM) and inactivated (IC50 = 24 nM) states, LTGO-33 provides consistent blockade across experimental voltage paradigms, unlike state-dependent inhibitors A-803467 and PF-01247324 that introduce confounding variables [1]. The defined (S)-stereochemistry ensures reproducible pharmacology in biophysical studies of NaV1.8 gating mechanisms [1].

Translational Pain Research in Primate Models

For researchers investigating NaV1.8 pharmacology in human DRG neurons or non-human primate models, (S)-LTGO-33 is the indicated tool compound due to its pronounced species specificity for primate NaV1.8 over rodent and dog orthologues [1]. LTGO-33 potently inhibits TTX-R currents in human (IC50 = 110-120 nM) and cynomolgus monkey (IC50 = 44-79 nM) DRG neurons while being markedly less effective in rodent DRG [1]. Researchers using rodent pain models should instead select PF-01247324, which exhibits cross-species activity [2].

Structure-Function and Mutagenesis Studies on NaV1.8

(S)-LTGO-33 is uniquely positioned for studies investigating allosteric NaV1.8 modulation via the voltage-sensor domain. Its binding to the extracellular cleft of VSDII—rather than the pore region—enables research into VSD-targeted pharmacology that cannot be conducted with pore-binding inhibitors such as A-803467 [1]. The compound's mechanism of stabilizing the deactivated state of VSDII to prevent channel opening represents a novel interaction site previously undescribed in NaV1.8 pharmacologic space [1].

Benchmarking State- and Species-Dependent Inhibitor Classes

For studies examining NaV1.8 gain-of-function mutations associated with small-fiber neuropathy, diabetic peripheral neuropathy, and trigeminal neuralgia, (S)-LTGO-33 provides a tool with validated activity against multiple disease-associated variants [1]. The compound equally inhibits wild-type and variant NaV1.8 channels [1], enabling consistent target engagement across genetic backgrounds. This application scenario is distinct from studies requiring wild-type-specific inhibition alone.

Application

Selection Property

Validation Focus

NaV1.8 gating mechanism studies

VSDII-binding mode

State-dependent conformational analysis

Primate nociceptor model studies

Species-specific potency profile

Human/primate NaV1.8 target engagement

Site-directed mutagenesis mapping

Defined VSDII interaction site

Residue contribution to inhibition

Electrophysiology benchmarking

Distinct frequency-response profile

Reverse use-dependence evaluation

• [1] Gilchrist JM, Yang ND, Jiang V, Moyer BD. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action. Mol Pharmacol. 2024;105(3):233-249. DOI: 10.1124/molpharm.123.000789. PMID: 38195157. View Source
• [2] Payne CE, Brown AR, Theile JW, et al. A novel selective and orally bioavailable Nav1.8 channel blocker, PF-01247324, attenuates nociception and sensory neuron excitability. Br J Pharmacol. 2015;172(10):2654-2670. DOI: 10.1111/bph.13092. PMID: 25625641. View Source